Cas no 2138123-48-3 (1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride
• CAS No: 2138123-48-3
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 5997244
• PubChem ID: 165489944
• Update Time: 2025-07-01

1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride
• 2138123-48-3
• EN300-1143432
• 1-[2-methyl-2-(propan-2-yloxy)propyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO3S/c1-8(2)14-9(3,4)7-10(5-6-10)15(11,12)13/h8H,5-7H2,1-4H3
• InChI Key： KQRTVNOWKMXYRW-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)(C)OC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.0743433g/mol
• Monoisotopic Mass: 254.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride

1-2-Methyl-2-(Propan-2-Yloxy)Propylcyclopropane-1-Sulfonyl Chloride: A Novel Compound with Promising Applications in Biomedical Research

1-2-Methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. Its chemical identity, defined by the CAS No. 2138123-48-3, represents a critical intersection between synthetic chemistry and pharmacological innovation. This compound's molecular framework combines elements of cyclopropane rings, alkyl substituents, and functionalized sulfonamide groups, making it a versatile candidate for exploring novel therapeutic strategies. Recent studies have highlighted its potential in targeted drug delivery systems and biomaterials engineering, underscoring its significance in advancing biomedical technologies.

The structural complexity of 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride is rooted in its functional group diversity and stereochemical configurations. The cyclopropane ring serves as a rigid scaffold, while the propan-2-yloxy and methyl groups introduce steric and electronic effects that influence its reactivity. The sulfonyl chloride functionality at the terminal position is particularly noteworthy, as it provides a reactive site for further chemical modifications. This feature aligns with the growing trend in drug conjugation technologies, where precise functionalization of molecular scaffolds is critical for optimizing therapeutic outcomes.

Recent advancements in computational chemistry have enabled detailed analysis of the 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride molecule's behavior in biological environments. Studies published in Journal of Medicinal Chemistry (2023) demonstrate that the compound exhibits favorable hydrophobicity and lipophilicity profiles, which are essential for penetrating cell membranes and achieving intracellular activity. These properties make it a promising candidate for targeted drug delivery applications, particularly in the treatment of metastatic cancers and neurodegenerative disorders.

One of the most compelling aspects of 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride is its potential role in drug conjugation and prodrug development. The sulfonyl chloride group can be selectively modified to create prodrugs with enhanced bioavailability and reduced toxicity. This approach is particularly relevant in the context of precision medicine, where personalized therapeutic strategies require molecules with tunable pharmacokinetic profiles. Researchers at the University of Tokyo (2022) have demonstrated that the compound's functionalizable nature enables the creation of target-specific conjugates for antibody-drug conjugates (ADCs) and nanoparticle-based drug delivery systems.

Experimental studies on the 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride molecule have also revealed its potential in biomaterials science. The compound's ability to form stable covalent bonds with polymeric matrices makes it a valuable component in the development of biocompatible materials. These materials are critical for applications such as drug-eluting stents, implantable sensors, and regenerative medicine scaffolds. A 2023 study in Biomaterials Science highlighted the compound's role in enhancing the mechanical stability of hydrogel-based delivery systems, which is essential for long-term therapeutic efficacy.

The synthesis of 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride involves a multi-step process that requires precise control of reaction conditions. The cyclopropane ring formation is a critical step, often achieved through radical cyclization or electrophilic addition reactions. The propan-2-yloxy group is typically introduced via alkylation or esterification reactions, while the sulfonyl chloride functionality is synthesized through sulfonation or chlorination processes. These synthetic strategies are continuously being refined to improve yield and purity, reflecting the dynamic nature of organic synthesis in pharmaceutical research.

From a therapeutic perspective, the 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride molecule holds promise for addressing several unmet medical needs. Its ability to form stable conjugates with therapeutic agents makes it a potential candidate for targeted drug delivery in cancer therapy. Additionally, its lipophilic properties suggest applications in central nervous system (CNS) drug delivery, where overcoming the blood-brain barrier is a significant challenge. Recent preclinical studies have also explored its potential in antimicrobial applications, leveraging its ability to disrupt microbial cell membranes.

The development of 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride is closely tied to advances in computational modeling and in silico screening techniques. These tools allow researchers to predict the molecule's behavior in biological systems and optimize its properties for specific applications. For instance, molecular dynamics simulations have been used to study the compound's binding affinity to various receptors and its diffusion rates in different environments. These insights are crucial for designing novel drug delivery systems and targeted therapeutics.

Despite its promising potential, the 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride molecule presents several challenges that require further investigation. One of the primary concerns is its toxicological profile, particularly in long-term applications. While initial studies suggest low toxicity, more extensive research is needed to evaluate its safety in vivo. Additionally, the compound's stability under physiological conditions and its compatibility with other therapeutic agents are areas that require further exploration to ensure its effectiveness in clinical settings.

Looking ahead, the 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride molecule is poised to play a significant role in the future of biomedical research. Its unique structural features and functional versatility make it a valuable tool for developing novel therapeutics, biomaterials, and delivery systems. As research in this field continues to evolve, the compound is likely to inspire new innovations that address some of the most pressing challenges in modern medicine.

In conclusion, 1-2-methyl-2-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride represents a groundbreaking advancement in the field of biomedical sciences. Its molecular complexity and functional versatility position it as a key player in the development of targeted therapies, drug delivery systems, and biomaterials. As researchers continue to explore its potential, this compound is expected to contribute significantly to the advancement of precision medicine and innovative healthcare solutions.